Cas no 1341697-43-5 (3-(4-Bromo-1H-pyrazol-1-yl)benzaldehyde)

• Product Name: 3-(4-Bromo-1H-pyrazol-1-yl)benzaldehyde
• CAS No: 1341697-43-5
• MF: C₁₀H₇BrN₂O
• MW: 251.079381227493
• CID: 5140573
• PubChem ID: 63941489
• Update Time: 2026-03-03

3-(4-Bromo-1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-(4-bromo-1H-pyrazol-1-yl)-
• 3-(4-Bromo-1h-pyrazol-1-yl)benzaldehyde
• 1341697-43-5
• EN300-1292757
• F83749
• AKOS013256736
• CS-0350180
• 3-(4-bromopyrazol-1-yl)benzaldehyde
• 3-(4-Bromo-1H-pyrazol-1-yl)benzaldehyde

• Inchi： 1S/C10H7BrN2O/c11-9-5-12-13(6-9)10-3-1-2-8(4-10)7-14/h1-7H
• InChI Key： HCGIJFJUDVCBHP-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(N2C=C(Br)C=N2)=C1

Computed Properties

• Exact Mass: 249.97418g/mol
• Monoisotopic Mass: 249.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-Bromo-1H-pyrazol-1-yl)benzaldehyde

Introduction to 3-(4-Bromo-1H-pyrazol-1-yl)benzaldehyde (CAS No. 1341697-43-5)

3-(4-Bromo-1H-pyrazol-1-yl)benzaldehyde, identified by its Chemical Abstracts Service (CAS) number 1341697-43-5, is a significant compound in the realm of pharmaceutical and chemical research. This aromatic aldehyde features a unique structural motif combining a benzaldehyde group with a brominated pyrazole ring, making it a versatile scaffold for medicinal chemistry applications. The presence of both electron-withdrawing and electron-donating groups in its structure imparts distinct reactivity, enabling its utility in the synthesis of various bioactive molecules.

The compound's structure consists of a benzene ring substituted with a formyl group at the 3-position and a 4-bromo substituent on the pyrazole ring. This configuration enhances its potential as an intermediate in the development of pharmaceuticals, particularly those targeting neurological and inflammatory disorders. The bromine atom, being electron-withdrawing, influences the electronic properties of the molecule, making it more susceptible to nucleophilic substitution reactions, which is a key consideration in drug design.

In recent years, 3-(4-Bromo-1H-pyrazol-1-yl)benzaldehyde has garnered attention for its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By serving as a precursor for kinase inhibitors, this compound contributes to the development of targeted therapies that can modulate these pathways effectively. For instance, derivatives of this benzaldehyde have been explored in the inhibition of Janus kinases (JAKs), which are implicated in autoimmune diseases and have become attractive therapeutic targets.

Moreover, the pyrazole moiety in 3-(4-Bromo-1H-pyrazol-1-yl)benzaldehyde has been extensively studied for its bioactivity. Pyrazole derivatives are known for their broad spectrum of pharmacological effects, including anti-inflammatory, antimicrobial, and antiviral properties. The bromine substituent further enhances these properties by increasing the lipophilicity and metabolic stability of the molecule. This makes it an ideal candidate for further derivatization to achieve desired pharmacokinetic profiles.

Recent advancements in computational chemistry have also highlighted the potential of 3-(4-Bromo-1H-pyrazol-1-yl)benzaldehyde as a scaffold for drug discovery. Molecular docking studies have demonstrated its binding affinity to various protein targets, including transcription factors and growth factor receptors. These studies suggest that modifications to its structure could lead to novel compounds with enhanced therapeutic efficacy. For example, introducing additional substituents at the 5-position of the pyrazole ring could alter its binding interactions with biological targets, potentially leading to more potent inhibitors.

The compound's reactivity also makes it valuable in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures and have been widely used in the synthesis of heterocyclic compounds. By leveraging these reactions, chemists can generate libraries of derivatives from 3-(4-Bromo-1H-pyrazol-1-yl)benzaldehyde, each with unique properties that can be optimized for specific biological activities.

In conclusion, 3-(4-Bromo-1H-pyrazol-1-yl)benzaldehyde (CAS No. 1341697-43-5) represents a promising chemical entity with diverse applications in pharmaceutical research. Its structural features and reactivity make it an excellent starting point for developing novel therapeutic agents targeting various diseases. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to play an increasingly important role in drug discovery and development.